Cas no 1375474-04-6 (methyl 3-amino-3-methylpentanoate)

• Product Name: methyl 3-amino-3-methylpentanoate
• CAS No: 1375474-04-6
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD21602760
• CID: 4594720
• PubChem ID: 72113114
• Update Time: 2025-05-25

methyl 3-amino-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3-methylpentanoate

• MDL： MFCD21602760
• Inchi： 1S/C7H15NO2/c1-4-7(2,8)5-6(9)10-3/h4-5,8H2,1-3H3
• InChI Key： ZQKIEOBCNUGBIS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3-methylpentanoate

Compound CAS No. 1375474-04-6: Methyl 3-Amino-3-Methylpentanoate

Methyl 3-amino-3-methylpentanoate, with the CAS number 1375474-04-6, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound is characterized by its unique structure, which includes a pentanoate backbone with a methyl group and an amino group attached to the third carbon atom. The methyl group and the amino group play crucial roles in determining the compound's chemical properties and biological activity.

The synthesis of methyl 3-amino-3-methylpentanoate involves several steps, including the preparation of the pentanoic acid derivative and subsequent alkylation or amination reactions. Recent studies have focused on optimizing these synthesis pathways to improve yield and purity. For instance, researchers have explored the use of enzymatic catalysis to facilitate the formation of the amino group, which has shown promising results in terms of both efficiency and selectivity.

One of the key applications of methyl 3-amino-3-methylpentanoate is in the development of bioactive molecules. The compound serves as a valuable intermediate in the synthesis of various pharmaceutical agents, including antibiotics and anti-inflammatory drugs. Its ability to act as a chiral building block has also made it a popular choice in asymmetric synthesis, where stereochemistry plays a critical role.

Recent research has highlighted the potential of methyl 3-amino-3-methylpentanoate in drug delivery systems. By incorporating this compound into lipid nanoparticles or polymer-based carriers, scientists have demonstrated enhanced drug solubility and bioavailability. These findings have opened new avenues for its use in targeted therapy, particularly in oncology and neurodegenerative diseases.

In addition to its pharmaceutical applications, methyl 3-amino-3-methylpentanoate has shown promise in the field of materials science. Its ability to form self-assembled monolayers has been exploited in the development of novel sensors and electronic devices. Researchers have also investigated its use as a precursor for biodegradable polymers, which could have applications in sustainable packaging and biomedical engineering.

The biological activity of methyl 3-amino-3-methylpentanoate is closely tied to its interaction with cellular receptors and enzymes. Studies have shown that it exhibits moderate inhibitory effects on certain kinases, making it a potential candidate for kinase-targeted therapies. Furthermore, its role as a signaling molecule in cellular communication has been explored, with implications for understanding disease mechanisms at a molecular level.

From an environmental perspective, methyl 3-amino-3-methylpentanoate has been studied for its biodegradability and toxicity profiles. Recent assessments indicate that it is relatively non-toxic to aquatic organisms under standard test conditions, which aligns with its potential use in eco-friendly formulations. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, methyl 3-amino-3-methylpentanoate (CAS No. 1375474-04-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable tool in modern research and development efforts.